N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline

• IUPAC Name: [4-(dimethylamino)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C13H18N2O/c1-14(2)12-7-5-11(6-8-12)13(16)15-9-3-4-10-15/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: KXAHFIICUHOQJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)N2CCCC2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• Solubility: >32.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline, also known as DMPCA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMPCA is a member of the anilide family and has been found to possess unique properties that make it a valuable tool in various fields of study, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline exerts its effects by binding to specific sites on the surface of neurons, known as receptors. These receptors are responsible for transmitting signals between neurons and play a crucial role in regulating various physiological processes. N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline has been found to bind to the alpha-2 adrenergic receptor, which is involved in the regulation of neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline has been found to have several biochemical and physiological effects, including the modulation of neurotransmitter release and the enhancement of cognitive function. This compound has been shown to improve working memory and attention in animal models, suggesting that it may have potential applications in the treatment of cognitive deficits associated with various neurological disorders.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline has several advantages for use in laboratory experiments, including its high purity and stability, as well as its ability to selectively interact with specific receptors in the brain and nervous system. However, there are also some limitations associated with the use of N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research involving N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline. One area of interest is the development of new therapeutic agents based on the structure of N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline, which may have improved efficacy and fewer side effects than existing treatments. Additionally, further studies are needed to fully understand the mechanisms underlying the effects of N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline on neurotransmitter release and neuronal activity, which could lead to new insights into the functioning of the brain and nervous system.

Synthesis Methods

N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline can be synthesized through a multi-step process that involves the reaction of aniline with acetic anhydride, followed by the addition of pyrrolidine and dimethylamine. The resulting product is then purified through a series of recrystallizations to obtain N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline in its pure form.

Scientific Research Applications

N,N-dimethyl-4-(1-pyrrolidinylcarbonyl)aniline has been used in various scientific research studies due to its ability to interact with specific receptors in the brain and nervous system. This compound has been found to modulate the activity of certain neurotransmitters, including dopamine and norepinephrine, which are involved in a wide range of physiological processes such as mood regulation, attention, and movement.